2,6-dimethoxy-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• IUPAC Name: 2,6-dimethoxy-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C21H26N2O5S/c1-4-13-29(25,26)23-12-6-7-15-14-16(10-11-17(15)23)22-21(24)20-18(27-2)8-5-9-19(20)28-3/h5,8-11,14H,4,6-7,12-13H2,1-3H3,(H,22,24)
• InChI Key: UUBOJRHSCGCGTO-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

Compounds like this one typically belong to the class of organic compounds known as benzamides, which are compounds containing a benzene ring which is acylated at the nitrogen atom of an amide group.

Synthesis Analysis

The synthesis of benzamides can be achieved through the reaction of carboxylic acids and amines. The specific synthesis process for this compound would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including infrared (IR), nuclear magnetic resonance (NMR), and mass spectrometry. The specific structure of this compound would depend on its specific atoms and bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Some possible reactions could involve the amide group or the benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and reactivity. These properties can be determined through various experimental methods.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This typically involves the compound binding to a specific target molecule in the body, such as a protein or enzyme. The specific mechanism of action for this compound would depend on its structure and the target molecule.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. This can include toxicity, flammability, and environmental impact. Safety data sheets (SDS) are often used to communicate this information.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. This could include exploring its potential uses in fields such as medicine or materials science.